Cas no 820960-62-1 (Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl-)

• Product Name: Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl-
• CAS No: 820960-62-1
• MF: C₁₂H₇ClF₅NS
• MW: 327.700698137283
• MDL: MFCD31733798
• CID: 699504
• Update Time: 2025-10-24

Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl-
• Thiazole, 5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl-

• MDL： MFCD31733798
• Inchi： 1S/C12H7ClF5NS/c1-5-8(4-13)20-11(19-5)6-2-3-7(12(16,17)18)10(15)9(6)14/h2-3H,4H2,1H3
• InChI Key： SKAPJRZBZIMCLR-UHFFFAOYSA-N
• SMILES： S1C(CCl)=C(C)N=C1C1=CC=C(C(F)(F)F)C(F)=C1F

Additional information on Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl-

Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- (CAS No. 820960-62-1): A Comprehensive Overview

Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- (CAS No. 820960-62-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its chloromethyl, difluoro, and trifluoromethyl substituents, make it a promising candidate for further investigation in drug discovery.

The chemical structure of Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- consists of a thiazole core fused with a phenyl ring that is modified with fluorine and methyl groups. The presence of these functional groups enhances the compound's reactivity and potential interactions with biological targets. Specifically, the chloromethyl group at the 5-position of the thiazole ring provides a reactive site for further functionalization, while the 2,3-difluoro and 4-(trifluoromethyl) substituents on the phenyl ring contribute to its electronic properties and influence its biological activity.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural complexity of Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- suggests that it may possess unique pharmacological characteristics that could make it valuable in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of electron-withdrawing and electron-donating groups in its structure can be exploited to modulate its binding affinity to biological targets. For instance, the chloromethyl group can undergo nucleophilic substitution reactions to introduce various functional groups, thereby allowing for the creation of a library of derivatives with tailored properties.

The use of fluorine atoms in the phenyl ring is another key feature that contributes to the compound's potential utility. Fluorine substituents are known to enhance metabolic stability and binding affinity in many drug molecules. The 2,3-difluoro and 4-(trifluoromethyl) groups in Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- are likely to influence its pharmacokinetic profile and interactions with biological targets.

Recent studies have demonstrated the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds have been shown to exhibit improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. The structural features of Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- align well with these findings, suggesting that it may be a valuable tool for drug discovery.

In addition to their pharmacological potential, thiazole derivatives have also been explored for their role in material science and agrochemicals. The unique electronic properties of these compounds make them suitable for applications in organic electronics and as intermediates in the synthesis of pesticides and herbicides. While Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- has not yet been widely studied in these areas, its structural complexity suggests that it may have applications beyond pharmaceuticals.

The synthesis of Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Techniques such as cross-coupling reactions and palladium-catalyzed transformations are particularly useful for constructing the intricate frameworks found in this compound.

The potential applications of Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- are still being explored, but preliminary studies suggest that it may be a valuable tool for developing new drugs. Its unique structural features make it a promising candidate for further investigation in both academic research and industrial settings.

In conclusion, Thiazole,5-(chloromethyl)-2-[2,3-difluoro-4-(trifluoromethyl)phenyl]-4-methyl- (CAS No. 820960-62-1) is a highly interesting compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it a promising scaffold for drug design and a valuable tool for exploring new therapeutic strategies.